2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone
Overview
Description
2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone, also known as BPIP, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. BPIP was first synthesized in 1984 by researchers at the University of Michigan, and since then, it has been the subject of numerous studies investigating its mechanism of action, biochemical and physiological effects, and potential uses.
Mechanism of Action
The exact mechanism of action of 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone is not fully understood, but it is believed to act as an antagonist at the 5-HT1A serotonin receptor. This receptor is involved in a variety of physiological processes, including mood regulation, appetite, and sleep. By blocking this receptor, 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone may have an effect on these processes.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone can have a variety of biochemical and physiological effects. In addition to its anti-inflammatory properties, 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone has been shown to have anxiolytic (anti-anxiety) effects in animal models. 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone has also been shown to increase the release of dopamine in the brain, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone as a research tool is its relatively low cost and ease of synthesis. Additionally, 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone has been shown to be relatively non-toxic in animal models. However, one limitation of 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone. One area of interest is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone and its effects on various physiological processes. Finally, the development of more efficient synthesis methods for 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone could make it a more accessible research tool for scientists.
Scientific Research Applications
2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone has been the subject of numerous studies investigating its potential therapeutic applications. One area of research has focused on 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone's ability to inhibit the growth of cancer cells. Studies have shown that 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone can induce apoptosis (programmed cell death) in cancer cells and inhibit the proliferation of cancer cells in vitro. Additionally, 2-(4-benzyl-1-piperazinyl)-7-methyl-7,8-dihydro-5(6H)-quinazolinone has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-7-methyl-7,8-dihydro-6H-quinazolin-5-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O/c1-15-11-18-17(19(25)12-15)13-21-20(22-18)24-9-7-23(8-10-24)14-16-5-3-2-4-6-16/h2-6,13,15H,7-12,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHCOUVSYFBAXAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=NC(=NC=C2C(=O)C1)N3CCN(CC3)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.